Cas no 65611-86-1 (Benzothiazole, 6-nitro-2-(2-propenylthio)-)
65611-86-1 structure
Product Name:Benzothiazole, 6-nitro-2-(2-propenylthio)-
CAS No:65611-86-1
MF:C10H8N2O2S2
MW:252.312719345093
CID:398228
PubChem ID:1822204
Update Time:2025-04-19
Benzothiazole, 6-nitro-2-(2-propenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole, 6-nitro-2-(2-propenylthio)-
- 6-nitro-2-prop-2-enylsulfanyl-1,3-benzothiazole
- DTXSID70365310
- Oprea1_112449
- 65611-86-1
-
- Inchi: 1S/C10H8N2O2S2/c1-2-5-15-10-11-8-4-3-7(12(13)14)6-9(8)16-10/h2-4,6H,1,5H2
- InChI Key: KDAGVXZEYGDMJX-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC(=CC1=2)[N+](=O)[O-])SCC=C
Computed Properties
- Exact Mass: 252.00284
- Monoisotopic Mass: 252.00271985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 56.03
Benzothiazole, 6-nitro-2-(2-propenylthio)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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